Cas no 141078-91-3 (4H-1,2,4-Triazole,3,4-bis(4-methylphenyl)-5-(phenoxymethyl)-)

• Product Name: 4H-1,2,4-Triazole,3,4-bis(4-methylphenyl)-5-(phenoxymethyl)-
• CAS No: 141078-91-3
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 171446
• PubChem ID: 3072145
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3,4-bis(4-methylphenyl)-5-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3,4-bis(4-methylphenyl)-5-(phenoxymethyl)-
• 3,4-bis(4-methylphenyl)-5-(phenoxymethyl)-1,2,4-triazole
• 3-(Phenoxymethyl)-4,5-di-p-tolyl-4H-1,2,4-triazole
• BRN 5451359
• 141078-91-3
• 4H-1,2,4-Triazole, 3,4-bis(4-methylphenyl)-5-(phenoxymethyl)-
• DTXSID60161540
• 3,4-Bis(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazole
• 5-Phenoxymethyl-3,4-di(p-tolyl)-1,2,4-triazole

• Inchi： 1S/C23H21N3O/c1-17-8-12-19(13-9-17)23-25-24-22(16-27-21-6-4-3-5-7-21)26(23)20-14-10-18(2)11-15-20/h3-15H,16H2,1-2H3
• InChI Key： COUDQTUIYPPCAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NN=C(C2C=CC(C)=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 355.16863
• Monoisotopic Mass: 355.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 560.5°C at 760 mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.614
• PSA: 39.94